Cas no 884504-31-8 (3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone)

• Product Name: 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone
• CAS No: 884504-31-8
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1924112
• PubChem ID: 24727895
• Update Time: 2025-06-15

3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-DIOXAN-2-YL)-4'-ISOPROPYLPROPIOPHENONE
• 3-(1,3-dioxan-2-yl)-1-(4-isopropylphenyl)propan-1-one
• 1-propano<wbr>
• 3-(1,3-dioxan-2-yl)-1-(4-propan-2-ylphenyl)propan-1-one
• 3-(1,3-Dioxan-2-yl)-1-[4-(propan-2-yl)phenyl]propan-1-one
• MFCD03844289
• AKOS016023290
• DTXSID20645992
• 884504-31-8
• 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone

• MDL： MFCD03844289
• Inchi： 1S/C16H22O3/c1-12(2)13-4-6-14(7-5-13)15(17)8-9-16-18-10-3-11-19-16/h4-7,12,16H,3,8-11H2,1-2H3
• InChI Key： PXDTYPPZIMEGLE-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 262.15700
• Monoisotopic Mass: 262.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.53590

Additional information on 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone

Professional Introduction to Compound with CAS No. 884504-31-8 and Product Name: 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone

The compound identified by the CAS number 884504-31-8 and the product name 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of a 1,3-dioxane moiety and an isopropylpropiophenone backbone suggests a rich chemical reactivity that can be leveraged for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly for their role in modulating biological targets. The 1,3-dioxane ring, a prominent feature in this compound, is known for its stability and versatility in forming hydrogen bonds, making it an attractive scaffold for drug design. This structural motif has been extensively studied for its incorporation into bioactive molecules that exhibit inhibitory effects on enzymes and receptors involved in inflammatory and metabolic disorders.

The isopropylpropiophenone component of the molecule contributes to its complex electronic properties, which can influence its interaction with biological systems. This moiety is often employed in synthetic chemistry as a precursor for more intricate structures, including those with pharmacological relevance. The combination of these two distinct structural elements in 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone opens up diverse possibilities for further functionalization and derivatization.

Current research in the field of organic synthesis has been increasingly focused on developing methodologies that enhance the efficiency and selectivity of reactions involving such complex molecules. The synthesis of 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone exemplifies these advancements, as it requires precise control over reaction conditions to achieve high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the desired framework.

One of the most promising applications of this compound lies in its potential as a precursor for small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of 1,3-dioxane have shown promise in inhibiting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. The isopropylpropiophenone moiety can be further modified to enhance binding affinity and selectivity towards these targets.

Recent studies have also highlighted the role of dioxane-based compounds in antimicrobial and antiviral therapies. The structural rigidity provided by the 1,3-dioxane ring allows for optimal positioning of functional groups relative to biological targets, thereby improving drug efficacy. In contrast to traditional pharmacophores, this compound offers a unique combination of features that can be tailored to address emerging challenges in drug resistance.

The pharmaceutical industry has been particularly interested in developing novel compounds that exhibit dual or multi-target interactions. This approach can lead to more effective treatments with fewer side effects. The versatile nature of 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone makes it an ideal candidate for such endeavors. By modifying different parts of the molecule, researchers can fine-tune its properties to achieve desired pharmacological outcomes.

In conclusion, the compound with CAS No. 884504-31-8 and the product name 3-(1,3-Dioxan-2-Yl)-4'-Isopropylpropiophenone represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential applications in drug development underscore its importance as a research tool and a candidate for future therapeutic agents. As synthetic methodologies continue to evolve, the possibilities for utilizing this compound will undoubtedly expand, offering new insights into biochemical pathways and disease treatment strategies.